2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a benzimidazole derivative that has been synthesized through a multi-step process. This compound has shown potential in various scientific applications due to its unique chemical properties and mechanism of action.
Mechanism of Action
The mechanism of action of 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins in the body, which can lead to its anti-inflammatory, anti-cancer, and anti-bacterial properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of certain cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth of certain cancer cells and bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide in lab experiments is its unique chemical properties, which make it useful in various scientific applications. However, one limitation is its potential toxicity, which must be taken into consideration when conducting experiments.
Future Directions
There are many future directions for the study of 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide. One direction is the further exploration of its anti-inflammatory, anti-cancer, and anti-bacterial properties. Another direction is the development of new fluorescent probes for biological imaging. Additionally, the potential use of this compound in drug development should be explored further.
Synthesis Methods
The synthesis of 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide involves a multi-step process. The first step involves the reaction of o-phenylenediamine with 2-fluorobenzaldehyde to form 1-(2-fluorobenzyl)-1H-benzimidazole. The second step involves the reaction of 1-(2-fluorobenzyl)-1H-benzimidazole with chlorosulfonic acid to form 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}chloride. The final step involves the reaction of 2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}chloride with acetamide to form this compound.
Scientific Research Applications
2-{[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]sulfonyl}acetamide has shown potential in various scientific applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a fluorescent probe in biological imaging.
properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O3S/c17-12-6-2-1-5-11(12)9-20-14-8-4-3-7-13(14)19-16(20)24(22,23)10-15(18)21/h1-8H,9-10H2,(H2,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDZOGMMZRWQLNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2S(=O)(=O)CC(=O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.